1-(Ethylsulfanyl)isoquinolin-3(4H)-one
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Overview
Description
1-(Ethylsulfanyl)isoquinolin-3(4H)-one is a heterocyclic compound that belongs to the isoquinoline family. Isoquinolines are known for their diverse biological activities and are often used as scaffolds in medicinal chemistry. The presence of an ethylsulfanyl group at the 1-position and a ketone at the 3-position of the isoquinoline ring makes this compound unique and potentially useful in various chemical and biological applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(Ethylsulfanyl)isoquinolin-3(4H)-one can be achieved through several methods. One common approach involves the Bischler-Napieralski reaction, where a β-phenylethylamine derivative is cyclized in the presence of a dehydrating agent like phosphorus oxychloride (POCl3) to form the isoquinoline ring . The ethylsulfanyl group can be introduced via nucleophilic substitution reactions using ethylthiol and appropriate leaving groups.
Industrial Production Methods: Industrial production of isoquinoline derivatives often involves large-scale cyclization reactions followed by functional group modifications. The use of continuous flow reactors and microwave-assisted synthesis can enhance the efficiency and yield of the desired product .
Chemical Reactions Analysis
Types of Reactions: 1-(Ethylsulfanyl)isoquinolin-3(4H)-one undergoes various chemical reactions, including:
Substitution: The isoquinoline ring can undergo electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: H2O2, m-CPBA
Reduction: NaBH4, LiAlH4
Substitution: Br2, Cl2
Major Products Formed:
Oxidation: Sulfoxides, sulfones
Reduction: Alcohols
Substitution: Halogenated isoquinolines
Scientific Research Applications
1-(Ethylsulfanyl)isoquinolin-3(4H)-one has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 1-(Ethylsulfanyl)isoquinolin-3(4H)-one involves its interaction with specific molecular targets. For instance, as an enzyme inhibitor, it may bind to the active site of cysteine proteases, blocking their activity and preventing the breakdown of proteins . The ethylsulfanyl group can enhance the compound’s binding affinity and specificity towards its target enzymes .
Comparison with Similar Compounds
Isoquinolin-3-ol: A similar compound with a hydroxyl group at the 3-position instead of a ketone.
3,4-Dihydroisoquinoline: Lacks the ethylsulfanyl group and has a different oxidation state at the 3-position.
1-Phenylisoquinoline: Contains a phenyl group at the 1-position instead of an ethylsulfanyl group.
Uniqueness: 1-(Ethylsulfanyl)isoquinolin-3(4H)-one is unique due to the presence of the ethylsulfanyl group, which can significantly influence its chemical reactivity and biological activity. This functional group can enhance the compound’s lipophilicity, making it more suitable for crossing biological membranes and interacting with hydrophobic pockets in target proteins .
Properties
CAS No. |
36068-77-6 |
---|---|
Molecular Formula |
C11H11NOS |
Molecular Weight |
205.28 g/mol |
IUPAC Name |
1-ethylsulfanyl-4H-isoquinolin-3-one |
InChI |
InChI=1S/C11H11NOS/c1-2-14-11-9-6-4-3-5-8(9)7-10(13)12-11/h3-6H,2,7H2,1H3 |
InChI Key |
KPVNOCNFFZLNCY-UHFFFAOYSA-N |
Canonical SMILES |
CCSC1=NC(=O)CC2=CC=CC=C21 |
Origin of Product |
United States |
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